Cas no 897622-33-2 (2,4-dichloro-N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide)

• Product Name: 2,4-dichloro-N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide
• CAS No: 897622-33-2
• MF: C₁₇H₁₅Cl₂N₅O
• MW: 376.239900827408
• CID: 6553953
• Update Time: 2025-05-20

2,4-dichloro-N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide
• Benzamide, 2,4-dichloro-N-[[1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl]methyl]-

• Inchi： 1S/C17H15Cl2N5O/c1-10-3-5-13(7-11(10)2)24-16(21-22-23-24)9-20-17(25)14-6-4-12(18)8-15(14)19/h3-8H,9H2,1-2H3,(H,20,25)
• InChI Key： WIIKXHNUHDVLED-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(C)C(C)=C2)N=NN=1)(=O)C1=CC=C(Cl)C=C1Cl

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 11.25±0.46(Predicted)

Additional information on 2,4-dichloro-N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide

Comprehensive Overview of 2,4-Dichloro-N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide (CAS No. 897622-33-2)

2,4-Dichloro-N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide, with the CAS number 897622-33-2, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique tetrazole and benzamide moieties, exhibits potential applications in drug discovery and crop protection. Researchers are particularly interested in its molecular structure and bioactivity, which make it a promising candidate for further study.

The compound's synthesis involves a multi-step process, often starting with the reaction of 3,4-dimethylphenyl derivatives with tetrazole precursors, followed by the introduction of the 2,4-dichlorobenzamide group. This method ensures high purity and yield, which are critical for pharmaceutical and agrochemical applications. Recent advancements in green chemistry have also explored eco-friendly synthesis routes, aligning with the growing demand for sustainable chemical production.

One of the most discussed topics in relation to CAS 897622-33-2 is its potential role in pest control. The compound's mode of action is believed to interfere with specific enzymatic pathways in pests, making it a subject of interest for integrated pest management (IPM) strategies. Farmers and agronomists are increasingly searching for novel agrochemicals that are effective yet environmentally benign, and this compound fits into that narrative.

In the realm of medicinal chemistry, 2,4-dichloro-N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide has shown promise in preliminary in vitro studies. Its pharmacophore structure suggests potential interactions with biological targets, such as enzyme inhibitors or receptor modulators. This has led to its inclusion in high-throughput screening libraries for drug discovery programs targeting diseases like cancer and inflammatory disorders.

The safety profile of this compound is another area of focus. While it is not classified as a hazardous material, proper handling and storage are essential to ensure laboratory safety. Researchers often inquire about its toxicity data and environmental impact, which are critical for regulatory compliance and risk assessment. Recent studies have aimed to fill these data gaps, providing more comprehensive insights into its biodegradability and ecotoxicology.

From a commercial perspective, CAS 897622-33-2 is available through specialized chemical suppliers and research catalogs. Its pricing and availability often depend on the scale of purchase, with bulk orders being more cost-effective for industrial applications. Companies involved in custom synthesis and contract research frequently list this compound as part of their portfolio, catering to the needs of pharmaceutical and agrochemical clients.

Looking ahead, the future of 2,4-dichloro-N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide lies in its potential to bridge the gap between academic research and industrial application. As more data becomes available, its utility in precision agriculture and targeted therapy is expected to expand. For now, it remains a compound of significant interest, embodying the convergence of chemical innovation and practical utility.